Cas no 59335-89-6 (5-(chloromethyl)-1,3-dimethoxy-2-methylbenzene)

• Product Name: 5-(chloromethyl)-1,3-dimethoxy-2-methylbenzene
• CAS No: 59335-89-6
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• MDL: MFCD12025249
• CID: 2834134
• PubChem ID: 71363652
• Update Time: 2025-06-29

5-(chloromethyl)-1,3-dimethoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1,3-dimethoxy-2-methylbenzene
• Benzene, 5-(chloromethyl)-1,3-dimethoxy-2-methyl-
• DTXSID40787166
• EN300-1967655
• 59335-89-6

• MDL： MFCD12025249
• Inchi： 1S/C10H13ClO2/c1-7-9(12-2)4-8(6-11)5-10(7)13-3/h4-5H,6H2,1-3H3
• InChI Key： QDFQAQGWKDDPHR-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 200.0604073Da
• Monoisotopic Mass: 200.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-(chloromethyl)-1,3-dimethoxy-2-methylbenzene

5-(Chloromethyl)-1,3-Dimethoxy-2-Methylbenzene: A Comprehensive Overview

5-(Chloromethyl)-1,3-dimethoxy-2-methylbenzene (CAS No. 59335-89-6) is a versatile organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the family of aromatic chloromethanes, characterized by its benzene ring substituted with a chloromethyl group, two methoxy groups, and a methyl group. The chloromethyl moiety imparts reactive properties, while the methoxy and methyl groups contribute to its stability and solubility in organic solvents.

The synthesis of 5-(chloromethyl)-1,3-dimethoxy-2-methylbenzene typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the chloromethyl group with high precision. These methods not only enhance yield but also reduce the generation of hazardous byproducts, aligning with current green chemistry trends.

In terms of applications, 5-(chloromethyl)-1,3-dimethoxy-2-methylbenzene has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo nucleophilic substitution reactions makes it valuable for constructing complex molecular frameworks. For example, recent studies have utilized this compound as a precursor for developing novel anti-inflammatory agents and anticancer drugs. The methoxy groups in its structure facilitate bioavailability by enhancing solubility and reducing metabolic degradation.

Another significant application lies in materials science, where this compound serves as a building block for advanced polymers and coatings. The chloromethyl group enables cross-linking reactions, leading to materials with improved mechanical properties and thermal stability. Researchers have reported the use of this compound in developing high-performance adhesives and sealants for aerospace applications.

From an environmental perspective, understanding the fate and transport of 5-(chloromethyl)-1,3-dimethoxy-2-methylbenzene in natural systems is crucial. Studies have shown that its persistence in aquatic environments is influenced by factors such as pH levels and microbial activity. Recent research has focused on biodegradation pathways, revealing that certain bacterial strains can metabolize this compound under specific conditions. These findings are essential for assessing its ecological impact and guiding sustainable industrial practices.

In conclusion, 5-(chloromethyl)-1,3-dimethoxy-2-methylbenzene (CAS No. 59335-89-6) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new insights into its synthesis, reactivity, and applications, this compound is poised to play an even more significant role in advancing modern science and technology.